Cas no 1804909-80-5 (Ethyl 2-bromo-3,5-difluorobenzoate)

• Product Name: Ethyl 2-bromo-3,5-difluorobenzoate
• CAS No: 1804909-80-5
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4706489
• Update Time: 2023-08-15

Ethyl 2-bromo-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3,5-difluorobenzoate

• Inchi： 1S/C9H7BrF2O2/c1-2-14-9(13)6-3-5(11)4-7(12)8(6)10/h3-4H,2H2,1H3
• InChI Key： WCPFQAXPUUPDET-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3